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Fluconazole Susceptibility Testing & Interpretation

For reliable results, it's crucial to follow standardized methods. The table below outlines the consensus

interpretive criteria for fluconazele and Candida species.

Susceptible-Dose Dependent

Parameter Susceptible (S) Resistant (R)
(SDD)

MIC <8[1] 16 - 32 [1] >64 [1]

Breakpoint

(ng/mL)

Disk Diffusion > 19 [1] 15-18[1] <14 1]

(mm)

Clinical High likelihood of treatment  Likely responds to higher doses  High likelihood of

Implication success with standard (e.g., 800 mg load, then 400 treatment failure
doses [1]. mg/day) [1]. [1].

Key PKI/PD Dose/MIC ratio = 25 is

Ratio predictive of a positive

outcome [1].
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Species-Specific Considerations:

e Candida albicans, C. tropicalis, C. parapsilosis: Typically show high susceptibility rates [2].

e Candida glabrata: Often exhibits elevated MICs (SDD or resistant) and may show cross-resistance
to other azoles [1] [3].

e Candida krusei: Considered intrinsically resistant to fluconazole [1].

e Candida auris: Over 90% of isolates are resistant to fluconazole (MIC =32 ug/mL) [3] [4]. Tentative
breakpoints are based on those for related species and expert opinion [4].

Detailed Broth Microdilution Protocol

The CLSI broth microdilution method (M27) is the reference standard [5] [6].

1. Reagent and Medium Preparation

¢ Antifungal Stock: Prepare fluconazole reagent-grade powder in sterile distilled water at a stock
concentration of 10,000 pyg/mL. Store frozen at -70°C in single-use aliquots [6].

e Test Medium: Use RPMI 1640 medium buffered to pH 7.0 with 0.165 M MOPS [5] [6].

¢ Preparation of Plates/Tubes: Perform twofold serial dilutions of fluconazole in the medium. The
final test concentration range should typically cover 0.125 pg/mL to 64 pg/mL or higher [5]. Prepared
trays can be stored frozen (-20°C or -70°C) until use.

2. Inoculum Preparation and Incubation

¢ Strain Subculturing: Subculture isolates twice on Sabouraud dextrose agar for 24 hours at 35°C [5]
[6].

¢ Inoculum Standardization: Pick five colonies of 21 mm diameter and suspend in saline. Adjust the
turbidity spectrophotometrically to a 0.5 McFarland standard, which yields a working inoculum of 0.5 x
103 to 2.5 x 103 CFU/mL after dilution in the test medium [6].

¢ Inoculation and Incubation: Add the standardized inoculum to the drug-containing trays. Incubate at
35°C for 48 hours (24 hours may be sufficient for some species, but 48 hours is standard) [5].

3. MIC Endpoint Reading

¢ Read the MIC visually as the lowest concentration that produces an 80% reduction in growth
compared to the drug-free growth control well [6].

The following diagram illustrates the core workflow for the reference broth microdilution method.
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Prepare Drug Dilutions
(Twofold in RPMI-1640/MOPS)

Standardize Inoculum
(0.5 McFarland — 0.5-2.5x10% CFU/mL)

Inoculate Trays with
Standardized Inoculum

Incubate at 35°C
for 48 hours

Read Visual MIC Endpoint
(80% Growth Inhibition)

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to frequently encountered problems in the lab.
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Problem

Possible Causes

Recommended Solutions

Trailing Growth [6]

Low-High MIC
Phenotype [6]

High Inter-
laboratory
Variability [6]

Discrepant
Results with
Alternative
Methods [5]

Partial inhibition of growth
over a wide MIC range;
common with azoles.

Discordant MICs (e.qg.,
Susceptible at 24h,
Resistant at 48h).

Subjective visual endpoint
determination.

Method-dependent
differences (e.g., Etest,
disk diffusion vs. reference
BMD).

Use the 80% inhibition endpoint at 48h. Consider a
fluorescent method (CFDA) that quantifies viability
to provide a clearer endpoint [6].

Rely on the 48-hour reading. The CFDA-modified
method can correctly classify these strains as
susceptible [6].

Implement rigorous training. Use reference strains
(C. parapsilosis ATCC 22019, C. krusei ATCC
6258) for quality control [5].

Validate all alternative methods against the
reference BMD. For disk diffusion, use Rosco
Neo-Sensitabs with updated breakpoints (R <16
mm, S =30 mm) for better agreement [5].

Mechanisms of Resistance & Cross-Resistance

Understanding resistance mechanisms is key to interpreting MIC data and troubleshooting.

e Target Site Alteration: Mutations in the ERG11 gene, which encodes the enzyme lanosterol 14-a-
demethylase, can reduce the binding affinity of fluconazole [1] [7]. Over 140 distinct amino acid
substitutions in Ergll have been reported in C. albicans alone [7].

e Drug Efflux Upregulation: Increased expression of efflux pumps (e.g., CDR1, CDR2 [ATP-binding
cassette family] and MDR1 [major facilitator family]) reduces intracellular drug accumulation [1] [7].

This often leads to cross-resistance across multiple azoles.
¢ Biofilm Formation: The ability of Candida to form biofilms on devices is a major contributor to

breakthrough infections, as biofilms confer high levels of resistance [1].

The diagram below summarizes how these primary mechanisms work at a cellular level.
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Fluconazole
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b528110#fluconazole-mic-interpretation-breakthrough-infection-

susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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